molecular formula C13H23N3OS B7579151 [3-Methyl-2-[2-(1-methylpiperidin-2-yl)ethylsulfanyl]imidazol-4-yl]methanol

[3-Methyl-2-[2-(1-methylpiperidin-2-yl)ethylsulfanyl]imidazol-4-yl]methanol

Cat. No. B7579151
M. Wt: 269.41 g/mol
InChI Key: SFHBSSJGVJAFAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[3-Methyl-2-[2-(1-methylpiperidin-2-yl)ethylsulfanyl]imidazol-4-yl]methanol is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of imidazole derivatives and has shown promising results in various studies. In

Mechanism of Action

The mechanism of action of [3-Methyl-2-[2-(1-methylpiperidin-2-yl)ethylsulfanyl]imidazol-4-yl]methanol is not fully understood, but it is believed to act as a partial agonist of the α2-adrenergic receptor. This receptor is involved in the regulation of various physiological processes such as blood pressure, heart rate, and neurotransmitter release. By binding to this receptor, this compound can modulate these processes and potentially have therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in several research papers. This compound has been found to have a high affinity for the α2-adrenergic receptor and can modulate the release of neurotransmitters such as norepinephrine and dopamine. It has also been found to have potential antipsychotic effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of [3-Methyl-2-[2-(1-methylpiperidin-2-yl)ethylsulfanyl]imidazol-4-yl]methanol is its high affinity for the α2-adrenergic receptor, which makes it a useful ligand for this receptor in various lab experiments. However, one of the limitations of this compound is its potential toxicity, which needs to be carefully monitored in lab experiments.

Future Directions

There are several future directions for the study of [3-Methyl-2-[2-(1-methylpiperidin-2-yl)ethylsulfanyl]imidazol-4-yl]methanol. One potential direction is the further investigation of its potential therapeutic effects as an antipsychotic agent. Another direction is the study of its potential effects on other physiological processes such as blood pressure and heart rate. Additionally, the development of new synthesis methods for this compound could lead to more efficient and cost-effective production.

Synthesis Methods

The synthesis of [3-Methyl-2-[2-(1-methylpiperidin-2-yl)ethylsulfanyl]imidazol-4-yl]methanol involves the reaction of 2-(1-methylpiperidin-2-yl)ethanethiol with 4,5-dichloro-1-methylimidazole in the presence of a base. The resulting product is then reduced with sodium borohydride to obtain this compound. This synthesis method has been reported in several research papers and has been found to be efficient and reproducible.

Scientific Research Applications

[3-Methyl-2-[2-(1-methylpiperidin-2-yl)ethylsulfanyl]imidazol-4-yl]methanol has been studied for its potential applications in various scientific research fields such as neuroscience, pharmacology, and medicinal chemistry. This compound has been found to have a high affinity for the α2-adrenergic receptor and has been used as a ligand for this receptor in several studies. It has also been studied for its potential as an antipsychotic agent and has shown promising results in animal models.

properties

IUPAC Name

[3-methyl-2-[2-(1-methylpiperidin-2-yl)ethylsulfanyl]imidazol-4-yl]methanol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H23N3OS/c1-15-7-4-3-5-11(15)6-8-18-13-14-9-12(10-17)16(13)2/h9,11,17H,3-8,10H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SFHBSSJGVJAFAO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCCCC1CCSC2=NC=C(N2C)CO
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H23N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

269.41 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.